Cas no 55769-10-3 (1,1'-Biphenyl, 4-(1-chloroethyl)-4'-fluoro-)

• Product name: 1,1'-Biphenyl, 4-(1-chloroethyl)-4'-fluoro-
• CAS No: 55769-10-3
• MF: C₁₄H₁₂ClF
• MW: 234.696486473083
• CID: 350955
• PubChem ID: 22760378

1,1'-Biphenyl, 4-(1-chloroethyl)-4'-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(1-chloroethyl)-4'-fluoro-
• 1-(1-chloroethyl)-4-(4-fluorophenyl)benzene
• 55769-10-3
• SCHEMBL11622289
• DTXSID80628185
• 4-(1-Chloroethyl)-4'-fluoro-1,1'-biphenyl
• SBUHDVBASHJLFO-UHFFFAOYSA-N
• 4'-fluoro-4-(1-chloroethyl)[1,1']biphenyl

• Inchi： InChI=1S/C14H12ClF/c1-10(15)11-2-4-12(5-3-11)13-6-8-14(16)9-7-13/h2-10H,1H3
• InChI Key： SBUHDVBASHJLFO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=CC=C(C(Cl)C)C=C2)C=C1

Computed Properties

• Exact Mass: 234.06126
• Monoisotopic Mass: 234.0611562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0